2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone

• Molecular Formula: C19H18N2OS2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 2-benzyl-5-benzylsulfanyl-4-methylsulfanylpyridazin-3-one
• InChI: InChI=1S/C19H18N2OS2/c1-23-18-17(24-14-16-10-6-3-7-11-16)12-20-21(19(18)22)13-15-8-4-2-5-9-15/h2-12H,13-14H2,1H3
• InChI Key: JKSHCXSJTSFUFD-UHFFFAOYSA-N
• SMILES: CSC1=C(C=NN(C1=O)CC2=CC=CC=C2)SCC3=CC=CC=C3

Description

2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone is a heterocyclic compound with potential applications in the field of medicinal chemistry. This compound belongs to the pyridazinone family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of cholesterol, which may contribute to its anti-tumor activity. It has also been shown to inhibit the activity of certain proteins involved in the regulation of inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone is its potential as a multi-targeted therapeutic agent. This compound has been shown to exhibit a wide range of biological activities, which makes it an attractive target for drug development. However, one of the limitations of this compound is its relatively low solubility, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are a number of future directions for the study of 2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone. One potential direction is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another potential direction is the study of the mechanism of action of this compound, which may lead to the identification of new targets for drug development. Finally, the study of the pharmacokinetics and pharmacodynamics of this compound in vivo may provide valuable information for the development of new drugs based on this compound.

Synthesis Methods

The synthesis of 2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone involves the reaction of 2-amino-5-benzylsulfanyl-4-methylsulfanylpyridine with ethyl acetoacetate in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. This reaction results in the formation of the desired pyridazinone compound in good yield.

Scientific Research Applications

2-benzyl-5-(benzylsulfanyl)-4-(methylsulfanyl)-3(2H)-pyridazinone has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit a wide range of biological activities, including antitumor, antifungal, and antibacterial activities. It has also been shown to have potential as an anti-inflammatory and analgesic agent.